Cas no 1248012-76-1 (2-Chloro-4-[(cyclopentylamino)methyl]phenol)

• Product Name: 2-Chloro-4-[(cyclopentylamino)methyl]phenol
• CAS No: 1248012-76-1
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5530243
• Update Time: 2025-10-29

2-Chloro-4-[(cyclopentylamino)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-chloro-4-[(cyclopentylamino)methyl]-
• 2-Chloro-4-[(cyclopentylamino)methyl]phenol

• Inchi： 1S/C12H16ClNO/c13-11-7-9(5-6-12(11)15)8-14-10-3-1-2-4-10/h5-7,10,14-15H,1-4,8H2
• InChI Key： HGXBPFREZRSJEW-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CNC2CCCC2)C=C1Cl

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 343.0±27.0 °C(Predicted)
• pka: 7.97±0.20(Predicted)

Additional information on 2-Chloro-4-[(cyclopentylamino)methyl]phenol

Comprehensive Overview of 2-Chloro-4-[(cyclopentylamino)methyl]phenol (CAS No. 1248012-76-1): Properties, Applications, and Industry Insights

The chemical compound 2-Chloro-4-[(cyclopentylamino)methyl]phenol (CAS No. 1248012-76-1) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty chemical synthesis. As researchers and industries increasingly focus on novel phenol derivatives and cyclopentylamine-based compounds, this molecule stands out for its unique structural features and functional potential. The presence of both chlorophenol and cyclopentylamino moieties in its architecture enables diverse reactivity, making it a valuable intermediate in organic synthesis.

From an SEO perspective, trending queries related to this compound include "2-Chloro-4-[(cyclopentylamino)methyl]phenol uses," "CAS 1248012-76-1 safety data," and "synthesis of cyclopentylamine derivatives." These search patterns reflect growing interest in its structure-activity relationships and industrial scalability. Notably, the compound's hydrogen-bonding capacity and lipophilic character align with current research priorities in drug discovery, particularly for targeting GPCRs (G-protein-coupled receptors) – a hot topic in 2024's pharmaceutical R&D landscape.

The physicochemical properties of 2-Chloro-4-[(cyclopentylamino)methyl]phenol contribute to its broad utility. With a molecular weight of 225.72 g/mol and balanced hydrophilic-lipophilic properties, it demonstrates excellent solubility in common organic solvents while maintaining sufficient aqueous stability for biological applications. Recent patent analyses reveal its incorporation in antimicrobial formulations and catalytic systems, addressing the global demand for next-generation biocides and green chemistry solutions.

In pharmaceutical contexts, the chlorophenol-cyclopentylamine hybrid structure shows promise for central nervous system (CNS) drug development, a trending research area with 23% annual growth in publications (2020-2024). The compound's ability to cross the blood-brain barrier (BBB) while maintaining metabolic stability makes it particularly interesting for neurodegenerative disease research. These characteristics respond directly to frequent search queries about "brain-penetrating small molecules" and "modulators of neurotransmitter systems."

From a synthetic chemistry standpoint, CAS 1248012-76-1 serves as a crucial building block for heterocyclic compound synthesis. Its electrophilic aromatic substitution sites and nucleophilic amine group enable diverse transformations, including Mannich reactions and reductive aminations – techniques frequently searched by organic chemists. The compound's stability under microwave-assisted synthesis conditions (a popular green chemistry topic) further enhances its appeal for modern laboratory applications.

Environmental and regulatory aspects of 2-Chloro-4-[(cyclopentylamino)methyl]phenol remain important discussion points. While not classified as hazardous under current GHS criteria, proper handling of chlorinated phenols remains essential – a concern reflected in search trends for "phenolic compound disposal" and "laboratory safety protocols." The compound's biodegradation pathways have become a research focus, coinciding with increased public interest in sustainable chemical practices and environmental fate studies.

Market analysts note growing demand for high-purity 1248012-76-1, particularly from the contract research organization (CRO) sector. This aligns with the pharmaceutical industry's shift toward fragment-based drug discovery and medicinal chemistry outsourcing – keywords showing consistent growth in academic and commercial searches. The compound's structure-optimization potential makes it valuable for combinatorial chemistry libraries, addressing another hot topic in drug development circles.

Emerging applications in material science have further expanded interest in this chemical entity. Recent studies explore its incorporation into polymeric coatings and coordination complexes, responding to industry needs for functionalized surfaces and metal-organic frameworks (MOFs). These developments connect with trending searches about "advanced material precursors" and "multifunctional chemical building blocks," demonstrating the compound's interdisciplinary relevance.

Quality control considerations for 2-Chloro-4-[(cyclopentylamino)methyl]phenol emphasize the importance of HPLC purity analysis and spectroscopic characterization (NMR, MS). These analytical aspects generate substantial search traffic, particularly queries about "phenolic compound identification" and "amine-containing analyte detection." The compound's distinct UV-Vis absorption profile (λ_max ~275 nm) makes it suitable for various spectroscopic applications, another area of growing technical interest.

Looking forward, CAS 1248012-76-1 represents a compelling case study in specialty chemical innovation. Its dual functionality as both a pharmacophore candidate and synthetic intermediate positions it at the intersection of multiple high-growth research areas. As the chemical industry continues prioritizing molecular complexity and targeted bioactivity, this compound's scientific and commercial significance will likely expand – making it a subject worthy of continued investigation and discussion across multiple disciplines.